Cyclopropanecarboxylic acid, 3-(2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-, trans-
Cyclopropanecarboxylic acid, 3-(2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-, trans-
Brand Name:
Vulcanchem
CAS No.:
72748-68-6
VCID:
VC0032669
InChI:
InChI=1S/C9H10ClF3O2/c1-8(2)4(6(8)7(14)15)3-5(10)9(11,12)13/h3-4,6H,1-2H3,(H,14,15)/b5-3-/t4-,6+/m1/s1
SMILES:
CC1(C(C1C(=O)O)C=C(C(F)(F)F)Cl)C
Molecular Formula:
C9H10ClF3O2
Molecular Weight:
242.62 g/mol
Cyclopropanecarboxylic acid, 3-(2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-, trans-
CAS No.: 72748-68-6
Reference Standards
VCID: VC0032669
Molecular Formula: C9H10ClF3O2
Molecular Weight: 242.62 g/mol
CAS No. | 72748-68-6 |
---|---|
Product Name | Cyclopropanecarboxylic acid, 3-(2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-, trans- |
Molecular Formula | C9H10ClF3O2 |
Molecular Weight | 242.62 g/mol |
IUPAC Name | (1R,3S)-3-[(Z)-2-chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylic acid |
Standard InChI | InChI=1S/C9H10ClF3O2/c1-8(2)4(6(8)7(14)15)3-5(10)9(11,12)13/h3-4,6H,1-2H3,(H,14,15)/b5-3-/t4-,6+/m1/s1 |
Standard InChIKey | SPVZAYWHHVLPBN-FAAOWNOOSA-N |
Isomeric SMILES | CC1([C@@H]([C@H]1C(=O)O)/C=C(/C(F)(F)F)\Cl)C |
SMILES | CC1(C(C1C(=O)O)C=C(C(F)(F)F)Cl)C |
Canonical SMILES | CC1(C(C1C(=O)O)C=C(C(F)(F)F)Cl)C |
Synonyms | (1R,3S)-rel-3-(2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid; trans-(±)-3-(2-Chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid; |
PubChem Compound | 6440475 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume